Cas no 2248305-43-1 (Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 2248305-43-1
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 5931001
• PubChem ID: 137941953
• Update Time: 2025-06-29

Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510643
• Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• rac-methyl (5R,7R)-7-(difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 2248305-43-1

• Inchi： 1S/C10H13F2N3O2/c1-5-3-7(8(11)12)15-9(14-5)6(4-13-15)10(16)17-2/h4-5,7-8,14H,3H2,1-2H3/t5-,7-/m0/s1
• InChI Key： SWPFGSDDUUNQDV-FSPLSTOPSA-N
• SMILES： FC([C@@H]1C[C@H](C)NC2=C(C(=O)OC)C=NN12)F

Computed Properties

• Exact Mass: 245.09758299g/mol
• Monoisotopic Mass: 245.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Additional information on Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate

Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate: A Comprehensive Overview

The compound Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate with CAS No. 2248305-43-1 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure incorporates a tetrahydropyrazolo[1,5-a]pyrimidine core with specific stereochemistry at positions 5 and 7, as well as a difluoromethyl substituent and a methyl group attached to the carboxylate moiety.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (5S,7S) configuration plays a crucial role in its interaction with target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with various therapeutic targets. These studies have provided valuable insights into its mechanism of action and potential applications in treating diseases such as cancer and inflammatory disorders.

The synthesis of Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrazolopyrimidine core through cyclization reactions and the introduction of stereochemically defined substituents via enantioselective methods. The use of chiral auxiliaries and asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the synthesis process.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and bioavailability. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders. Additionally, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, providing valuable data for optimizing its pharmacokinetic profile.

Recent advancements in medicinal chemistry have focused on modifying the substituents on the pyrazolopyrimidine core to enhance its therapeutic potential. For instance, researchers have explored the impact of varying the difluoromethyl group on the compound's selectivity and potency against specific targets. These modifications have led to derivatives with improved efficacy and reduced off-target effects.

The biological activity of Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been extensively studied in various cellular models. It has shown potent inhibitory activity against key enzymes involved in inflammation and cancer progression. For example, it has been found to inhibit cyclooxygenase-2 (COX-2) with high specificity, making it a potential candidate for anti-inflammatory therapies. Furthermore, its ability to modulate signaling pathways such as MAPK/ERK and PI3K/AKT has been investigated in cancer cell lines.

Preclinical animal studies have further validated its efficacy in vivo. In rodent models of inflammation and cancer metastasis, this compound has demonstrated significant therapeutic benefits without causing notable adverse effects at therapeutic doses. These findings underscore its potential for translation into clinical trials.

In conclusion,Methyl (5S,7S)-7-(difluoromethyl)-5-methyl-4,5,6,tetrahydropyrazolo[1,a]pyrimidine-3-carboxylate represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure combined with favorable pharmacokinetic properties makes it an attractive candidate for addressing unmet medical needs across various therapeutic areas.